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Compound of Interest

Compound Name: 2,6-Lutidine N-oxide

Cat. No.: B094101 Get Quote

Essential Safety and Handling Guide for 2,6-
Lutidine N-oxide
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

2,6-Lutidine N-oxide, ensuring the well-being of laboratory personnel and compliance with

safety standards. The following procedures are designed to offer clear, step-by-step guidance

for safe operational handling and waste management.

Hazard Identification and Personal Protective
Equipment (PPE)
2,6-Lutidine N-oxide is classified as a substance that is harmful if swallowed and causes skin

and serious eye irritation.[1][2][3] Adherence to proper PPE protocols is mandatory to minimize

exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield conforming to

EN166 or OSHA 29 CFR

1910.133.[4][5]

To prevent eye contact which

can lead to serious irritation.[1]

[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber), a

lab coat, and long-sleeved

clothing.[4][5] An apron may be

necessary for larger quantities.

To prevent skin contact which

causes irritation.[1][3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended,

particularly when handling the

solid form to prevent inhalation

of dust.[5][6]

To avoid respiratory tract

irritation.[5]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining a safe laboratory environment.

Ventilation: Always handle 2,6-Lutidine N-oxide in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation of any potential vapors or dust.[5][7]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][4] Do not eat,

drink, or smoke in areas where the chemical is handled or stored.[1]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[4][5]

Emergency Procedures: Spills and First Aid
In the event of accidental exposure or a spill, immediate and appropriate action is crucial.
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Incident First Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek medical attention.[5][8]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[4] Remove

contaminated clothing and wash it before reuse.

[5] If skin irritation occurs, get medical advice.[4]

Ingestion

If swallowed, call a poison center or doctor if

you feel unwell.[1][2] Rinse mouth with water.[8]

Do not induce vomiting unless directed by

medical personnel.[5]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. Seek medical attention if symptoms

occur.[5]

Spill

Evacuate the area. Use personal protective

equipment.[8] For small spills, use an inert

absorbent material (e.g., sand, vermiculite) to

contain and collect the material.[9] Sweep up

and shovel into suitable containers for disposal.

[4] Avoid generating dust.[4][5] Clean the spill

area thoroughly.

Disposal Plan
All waste containing 2,6-Lutidine N-oxide must be treated as hazardous waste and disposed

of in accordance with all applicable federal, state, and local regulations.

Waste Characterization: The waste is considered hazardous.

Containerization: Collect waste in a clearly labeled, sealed, and appropriate container.

Disposal: Dispose of the contents and container to an approved waste disposal plant.[1][4]

Do not empty into drains or release into the environment.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/19954.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2106191997_PYRIDINE-N-OXIDECASNO694-59-7MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1429918&productDescription=2+6-LUTIDINE+N-OXIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/19954.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1429918&productDescription=2+6-LUTIDINE+N-OXIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/GB/en/p/L0069
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14299~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:05:09~~2%206-Lutidine%20N-oxide~~
https://www.cdhfinechemical.com/images/product/msds/37_2106191997_PYRIDINE-N-OXIDECASNO694-59-7MSDS.pdf
https://pim-resources.coleparmer.com/sds/19954.pdf
https://pim-resources.coleparmer.com/sds/19954.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2106191997_PYRIDINE-N-OXIDECASNO694-59-7MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Amino_3_chloropyridine_N_oxide.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1429918&productDescription=2+6-LUTIDINE+N-OXIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1429918&productDescription=2+6-LUTIDINE+N-OXIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/19954.pdf
https://www.benchchem.com/product/b094101?utm_src=pdf-body
https://www.tcichemicals.com/GB/en/p/L0069
https://www.fishersci.com/store/msds?partNumber=AAA1429918&productDescription=2+6-LUTIDINE+N-OXIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1429918&productDescription=2+6-LUTIDINE+N-OXIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Data
Property Value

Molecular Formula C7H9NO

CAS Number 1073-23-0

Boiling Point 145 °C / 25 mmHg[1][3]

Specific Gravity 1.10 (20/20 °C)[1][3]

Refractive Index 1.56[1][3]

Solubility in Water Soluble[1][3]

Hierarchy of Controls
To ensure the highest level of safety, a hierarchical approach to hazard control should be

implemented. This methodology prioritizes controls from most to least effective.
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Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

PPE
(Protect the worker with Personal Protective Equipment)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Chemical Safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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